Cas no 1935228-57-1 (3-ethyl-1-(hydroxymethyl)cyclohexane-1-carbaldehyde)

• Product Name: 3-ethyl-1-(hydroxymethyl)cyclohexane-1-carbaldehyde
• CAS No: 1935228-57-1
• Molecular Formula: C₁₀H₁₈O₂
• Molecular Weight: 170.248723506927
• CID: 5830806
• PubChem ID: 131166477

3-ethyl-1-(hydroxymethyl)cyclohexane-1-carbaldehyde Properties

Names and Identifiers

• Cyclohexanecarboxaldehyde, 3-ethyl-1-(hydroxymethyl)-
• 3-ethyl-1-(hydroxymethyl)cyclohexane-1-carbaldehyde
• EN300-1621382
• 1935228-57-1

• InChIKey： SZBHWVJVDAKAGY-UHFFFAOYSA-N
• Inchi： 1S/C10H18O2/c1-2-9-4-3-5-10(6-9,7-11)8-12/h7,9,12H,2-6,8H2,1H3
• SMILES： C1(CO)(C=O)CCCC(CC)C1

Computed Properties

• Exact Mass: 170.130679813g/mol
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 3
• Monoisotopic Mass: 170.130679813g/mol
• Heavy Atom Count: 12
• Complexity: 156
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 1.7
• Topological Polar Surface Area: 37.3Ų

Experimental Properties

• Boiling Point: 261.3±13.0 °C(Predicted)
• pka: 15.05±0.10(Predicted)
• Density: 1.015±0.06 g/cm3(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Monoterpenoids Monocyclic monoterpenoids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Monocyclic monoterpenoids